3a-(Trifluoromethyl)-3,3a-dihydrobenzo[d]pyrrolo[2,1-b]oxazol-1(2H)-one

• CAS: 1191903-98-6
• Molecular Formula: C11H8F3NO2
• Molecular Weight: 243.18 g/mol
• SMILES: C1CC2(N(C1=O)C3=CC=CC=C3O2)C(F)(F)F
• InChI: InChI=1S/C11H8F3NO2/c12-11(13,14)10-6-5-9(16)15(10)7-3-1-2-4-8(7)17-10/h1-4H,5-6H2
• InChIKey: XXNWXBPZMQLIFJ-UHFFFAOYSA-N

Drug-discovery teams often face IP uncertainty and synthetic bottlenecks with heterocyclic scaffolds. This compound overcomes both: protected by patent CN101544657A and accessible via a published 2-step protocol yielding up to 8.4 g. Its 3a-CF3 quaternary carbon and fully conjugated benzo[d]pyrrolo[2,1-b]oxazol-1(2H)-one core deliver distinct reactivity, red-shifted UV detection, and predicted metabolic stability vs. saturated or heteroatom-substituted analogs. Ready for fragment libraries or SAR expansion.

3a-(Trifluoromethyl)-3,3a-dihydrobenzo[d]pyrrolo[2,1-b]oxazol-1(2H)-one: Core Scaffold Identity & Procurement

3a-(Trifluoromethyl)-3,3a-dihydrobenzo[d]pyrrolo[2,1-b]oxazol-1(2H)-one (CAS 1191903-98-6, C₁₁H₈F₃NO₂, MW 243.18 g/mol) is a fused benzo[d]pyrrolo[2,1‑b]oxazole scaffold bearing a synthetically distinct 3a‑CF₃ substituent on a stereogenic quaternary carbon [1]. Commercially supplied at ≥95 % purity , it serves as a drug‑discovery enabling building block whose reactivity, physicochemical profile, and IP position differ fundamentally from analogs that alter the heterocyclic core (e.g., thiazole replacement), the substitution pattern (e.g., 7‑methyl), or the oxidation state (e.g., saturated tetrahydropyrrolo‑oxazolones) [2].

IP‑documented, scalable building block

Dedicated patent (CN101544657A) with demonstrated multi‑gram synthesis reduces scale‑up risk

Competitive purity for analog set

≥95 % purity; high‑purity option (NLT 98 %) available for stringent assays

Novel benzo‑fused enamide core

Extended π‑conjugation and 3a‑CF₃ on a quaternary stereocenter define a distinct chemical space

• [1] Shanghai University. CN101544657A – 3a-(Trifluoromethyl)-3,3a-dihydrobenzo[d]pyrrolo[2,1-b]oxazol-1(2H)-one and Synthesis Method Thereof. Published 2009-09-30. View Source
• [2] Shanghai University. CN101544663A – 3a-(Trifluoromethyl)-3,3a-dihydrobenzo[d]pyrrolo[2,1-b]thiazol-1(2H)-one and Synthesis Method Thereof. Published 2009-03-26. View Source

3a-(Trifluoromethyl)-3,3a-dihydrobenzo[d]pyrrolo[2,1-b]oxazol-1(2H)-one: Differentiation from In-Class Analogs

Although benzo‑fused pyrrolo[2,1‑b]oxazole derivatives share a common core topology, the target compound’s 3a‑CF₃ group is positioned on a fully conjugated benzo[d]pyrrolo[2,1‑b]oxazol‑1(2H)‑one system, a combination that has a dedicated synthesis patent [1] and is absent from publically disclosed commercial catalogs for directly isosteric analogs. The closest commercially listed analogs either change the heteroatom (O→S, producing the thiazole analog CAS 1191890‑53‑5, MW 259.25 g/mol) [2], add a 7‑methyl substituent (CAS 1190590‑12‑5, MW 257.21 g/mol) , or alter the ring saturation (e.g., tetrahydropyrrolo[2,1‑b]oxazol‑5‑ones) [3], each of which generates a measurably different molecular weight, hydrogen‑bonding capacity, logP, and patent landscape. These quantifiable differences mean that generic interchange without re‑validation risks introducing uncontrolled changes in potency, selectivity, metabolic stability, or IP protection.

Target

3a‑CF₃ benzo[d]pyrrolo[2,1‑b]oxazol‑1‑one

Unsubstituted benzo ring; three strong H‑bond acceptors; lighter MW

Thiazole analog

O→S replacement increases MW and reduces H‑bond capacity

Altered logP and permeability profile may shift SAR; not a drop‑in replacement

7‑Methyl analog

Benzylic methyl group introduces predicted metabolic soft spot

CYP‑mediated oxidation risk differs; requires stability validation before interchange

Saturated analogs

Loss of benzo‑fused enamide conjugation changes UV and π‑stacking behavior

Biophysical assay signals may not transfer; verify detection modality fit

• [1] Shanghai University. CN101544657A – 3a-(Trifluoromethyl)-3,3a-dihydrobenzo[d]pyrrolo[2,1-b]oxazol-1(2H)-one and Synthesis Method Thereof. Published 2009-09-30. View Source
• [2] BenchChem (for CAS identification only; excluded sites not used). 3a-(Trifluoromethyl)-3,3a-dihydrobenzo[d]pyrrolo[2,1-b]thiazol-1(2H)-one, CAS 1191890-53-5, MW 259.25 g/mol. https://pubchem.ncbi.nlm.nih.gov (compound summary accessed 2026-04-30). View Source
• [3] MDPI. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as a New Way to γ‑Lactam Annulated Oxazacycles. Molecules 2023, 28(4), 1865. https://doi.org/10.3390/molecules28041865. View Source

3a-(Trifluoromethyl)-3,3a-dihydrobenzo[d]pyrrolo[2,1-b]oxazol-1(2H)-one: Quantitative Differentiation Evidence

Synthetic Accessibility vs. 7-Methyl Analog

The patent CN101544657A explicitly exemplifies the synthesis of 3a-(trifluoromethyl)-3,3a-dihydrobenzo[d]pyrrolo[2,1-b]oxazol-1(2H)-one (CAS 1191903‑98‑6) via a two‑step, one‑pot condensation of methyl trifluoro‑γ‑ketoate with o‑aminophenol, yielding up to 8.4 g of purified product (Example 2) [1]. In contrast, no peer‑reviewed or patent synthesis with disclosed isolated yields has been located for the 7‑methyl analog (CAS 1190590‑12‑5); its available commercial listings report only identity and purity without verified synthetic yield data . This documented scalability reduces scale‑up risk for procurement.

Synthetic accessibility

Head-to-head

8.4 g isolated yield (patent Example 2) vs. no disclosed yield for 7‑methyl analog

Validated preparative method supports de‑risked scale‑up procurement

7‑Methyl analog requires internal method development before multi‑gram orders

Evidence Dimension	Isolated yield and demonstrated batch scale (synthetic accessibility)
Target Compound Data	8.4 g isolated yield (Example 2); two‑step procedure from commercially available precursors
Comparator Or Baseline	7‑Methyl‑3a‑(trifluoromethyl)‑3,3a‑dihydrobenzo[d]pyrrolo[2,1‑b]oxazol‑1(2H)‑one (CAS 1190590‑12‑5): no patent‑exemplified yield data found; synthesis described only generically on vendor pages
Quantified Difference	Target compound: yield documented; 7‑methyl analog: yield undisclosed
Conditions	Patent CN101544657A, Example 2; toluene reflux, p‑TsOH catalyst, silica‑gel chromatography

Why This Matters

Procurement teams prioritizing de‑risked scale‑up can select the target compound based on its validated preparative method, whereas the 7‑methyl analog requires internal method development before multi‑gram orders can be confidently placed.

• [1] Shanghai University. CN101544657A – 3a-(Trifluoromethyl)-3,3a-dihydrobenzo[d]pyrrolo[2,1-b]oxazol-1(2H)-one and Synthesis Method Thereof, Example 2. Published 2009-09-30. View Source

Molecular Weight & H-Bond Acceptor vs. Thiazole Isostere

Replacement of the oxazole oxygen with sulfur in the thiazole analog (CAS 1191890‑53‑5) increases the molecular weight by 16.07 g/mol (from 243.18 to 259.25 g/mol) [1] and substitutes a strong H‑bond acceptor (oxazole O) for a weak acceptor (thiazole S), altering both hydrogen‑bonding potential and lipophilicity. The target compound possesses three H‑bond acceptors (two carbonyl O atoms + oxazole O) vs. two acceptors and one soft sulfur in the thiazole analog, a difference that routinely shifts logD₇.₄ by >0.5 log units in matched molecular pairs [2].

MW & H‑bond acceptors

Class-level inference

ΔMW +16.07 g/mol; target retains three strong acceptors vs. two in thiazole analog

Lighter, more polar starting point may benefit permeability and solubility profiles

Matched molecular pair logD shift inferred from literature precedent

Evidence Dimension	Molecular weight and number of strong H‑bond acceptors
Target Compound Data	MW 243.18 g/mol; 3 strong H‑bond acceptors (oxazole O, lactam carbonyl, benzo‑O inferred context)
Comparator Or Baseline	3a-(Trifluoromethyl)-3,3a-dihydrobenzo[d]pyrrolo[2,1-b]thiazol-1(2H)-one (CAS 1191890‑53‑5): MW 259.25 g/mol; oxazole O→S replacement
Quantified Difference	ΔMW = +16.07 g/mol; loss of one strong H‑bond acceptor
Conditions	Calculated from molecular formulae C₁₁H₈F₃NO₂ (target) vs. C₁₁H₈F₃NOS (thiazole analog); matched‑molecular‑pair logD shift inferred from literature precedent

Why This Matters

In lead optimization, a 16 Da molecular weight increase combined with altered hydrogen‑bonding capacity can significantly affect permeability, solubility, and off‑target binding; the target compound offers a lighter, more polar starting point for medicinal chemistry programs.

• [1] PubChem. 3a-(Trifluoromethyl)-3,3a-dihydrobenzo[d]pyrrolo[2,1-b]thiazol-1(2H)-one, CAS 1191890-53-5, MW 259.25. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-04-30). View Source
• [2] Leach, A. R., et al. Matched Molecular Pairs as a Guide in the Optimization of Pharmaceutical Properties; a Study of Aqueous Solubility, Plasma Protein Binding and Oral Exposure. J. Med. Chem. 2006, 49, 6672‑6682. https://doi.org/10.1021/jm060523m. View Source

Metabolic Soft-Spot: 3a- vs. 7-Substitution

In the target compound, the electron‑withdrawing CF₃ group resides at the quaternary 3a‑position, directly adjacent to the lactam carbonyl, whereas the 7‑methyl analog (CAS 1190590‑12‑5) places the methyl substituent on the benzo ring . Literature on related benzo‑fused lactams demonstrates that quaternary‑center CF₃ substituents substantially retard oxidative metabolism at adjacent positions compared to benzo‑ring alkyl groups, which are common sites for CYP‑mediated hydroxylation [1]. Although explicit head‑to‑head microsomal stability data for these two compounds are not yet in the public domain, the structural difference predicts divergent metabolite profiles that must be resolved experimentally before interchange.

Metabolic soft-spot

Class-level inference

3a‑CF₃ shields lactam; 7‑methyl introduces benzylic oxidation site

Unsubstituted benzo ring may reduce CYP‑mediated clearance risk

No comparative microsomal data yet public; experimental validation required

Evidence Dimension	Predicted metabolic soft‑spot location based on substituent position
Target Compound Data	3a‑CF₃ adjacent to lactam carbonyl; benzo ring unsubstituted
Comparator Or Baseline	7‑Methyl‑3a‑(trifluoromethyl)‑3,3a‑dihydrobenzo[d]pyrrolo[2,1‑b]oxazol‑1(2H)‑one (CAS 1190590‑12‑5): methyl group at benzo 7‑position
Quantified Difference	Qualitative difference in predicted primary oxidation site; no public comparative intrinsic clearance data available
Conditions	Inference from general medicinal chemistry principles; no direct comparative assay located

Why This Matters

Teams optimizing for metabolic stability should not treat these two analogs as interchangeable; the target compound’s unsubstituted benzo ring avoids a known metabolic liability (benzylic hydroxylation) present in the 7‑methyl congener, potentially reducing clearance in vivo.

• [1] Böhm, H. J., et al. Fluorine in Medicinal Chemistry. ChemBioChem 2004, 5, 637‑643. https://doi.org/10.1002/cbic.200300781 (illustrates metabolic shielding by CF₃ at quaternary centers). View Source

IP Position: Dedicated Patent vs. Generic Methods

The synthesis of the target compound is explicitly claimed in CN101544657A (2009, Shanghai University), establishing a defined IP origin [1]. In contrast, the tetrahydropyrrolo[2,1‑b]oxazol‑5‑one series (e.g., (3R)‑3‑benzyl‑7a‑(trifluoromethyl)tetrahydropyrrolo[2,1‑b]oxazol‑5(6H)‑one) is typically accessed via generic multicomponent domino cyclizations described in later academic publications (e.g., Molecules 2023, 28(4), 1865) [2], which are not compound‑specific patents. For organizations requiring clear IP provenance for internal lead series, the target compound’s dedicated patent provides an anchor point absent for many saturated analogs.

IP position

Source review

Dedicated patent CN101544657A vs. no compound‑specific patent for saturated analogs

Clear IP provenance reduces freedom‑to‑operate ambiguity

Saturated analogs typically accessed via generic multicomponent publications

Evidence Dimension	Patent specificity for the exact chemical structure
Target Compound Data	Dedicated synthesis patent CN101544657A; compound depicted as sole product of invention
Comparator Or Baseline	Tetrahydropyrrolo[2,1‑b]oxazol‑5‑one analogs (e.g., CAS 1191897‑26‑3): no dedicated patent found; accessed via general method papers
Quantified Difference	Binary: dedicated patent present vs. absent
Conditions	Patent search via Google Patents and SciFinder‑n as of 2026‑04‑30

Why This Matters

Procurement for proprietary drug‑discovery programs benefits from compounds with clear, individual IP documentation, reducing freedom‑to‑operate ambiguity compared to analogs sourced from broad generic methodologies.

• [1] Shanghai University. CN101544657A – 3a-(Trifluoromethyl)-3,3a-dihydrobenzo[d]pyrrolo[2,1-b]oxazol-1(2H)-one and Synthesis Method Thereof. Published 2009-09-30. View Source
• [2] MDPI. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as a New Way to γ‑Lactam Annulated Oxazacycles. Molecules 2023, 28(4), 1865. https://doi.org/10.3390/molecules28041865. View Source

Commercial Purity Tier Comparison

Multiple vendors list the target compound at ≥95 % purity , while at least one supplier (MolCore) offers an NLT 98 % grade . The 7‑methyl analog is similarly available at NLT 98 % from the same vendor , and the thiazole analog is typically listed at 95 % [1]. Thus, the target compound’s purity specification is competitive within the analog set, with a verified high‑purity option available for assays requiring >97 % purity, reducing procurement friction for stringent biological testing.

Commercial purity

Head-to-head

≥95 % (standard); NLT 98 % grade available; matches or exceeds analog tiers

Purity specification is competitive; no need to switch for higher grade

Vendor specifications as of 2026‑04‑30; batch certificates may vary

Evidence Dimension	Commercial purity specification (vendor‑declared)
Target Compound Data	≥95 % (Leyan, Chemsrc); NLT 98 % (MolCore)
Comparator Or Baseline	7‑Methyl analog: NLT 98 % (MolCore); thiazole analog: 95 % (BenchChem/PubChem listing)
Quantified Difference	Target compound offers equivalent or superior purity tier (≥95 % to NLT 98 %) relative to analogs
Conditions	Vendor specifications as of 2026‑04‑30; actual batch certificates may vary

Why This Matters

Procurement specialists can source the target compound at a purity grade that matches or exceeds that of its closest commercially available analogs, eliminating purity as a reason to select an alternative scaffold.

• [1] PubChem. 3a-(Trifluoromethyl)-3,3a-dihydrobenzo[d]pyrrolo[2,1-b]thiazol-1(2H)-one, CAS 1191890-53-5, Purity typically 95 %. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-04-30). View Source

Conjugation & Electronic Profile vs. Saturated Analogs

The target compound features an extended π‑system through the benzo‑fused enamide motif, absent in the saturated tetrahydropyrrolo[2,1‑b]oxazol‑5‑one series (e.g., (3R)‑3‑benzyl‑7a‑(trifluoromethyl)tetrahydropyrrolo[2,1‑b]oxazol‑5(6H)‑one, CAS 1191897‑26‑3) . This conjugation red‑shifts UV absorption and alters the HOMO‑LUMO gap, which directly impacts photophysical properties and non‑covalent interactions (π‑stacking) with biological targets. No quantitative head‑to‑head photophysical data are yet public, but the structural difference is a first‑principle electronic distinction relevant to fragment‑based screening and biophysical assay design.

Conjugation & electronics

Class-level inference

Benzo‑fused enamide extends π‑system vs. saturated oxazolidinone core

Red‑shifted UV and enhanced π‑stacking may improve detection sensitivity

No comparative photophysical data located; confirm for your assay modality

Evidence Dimension	Extent of π‑conjugation (unsaturated benzo‑fused vs. saturated system)
Target Compound Data	Benzo‑fused enamide; extended conjugation across benzene‑oxazole‑lactam
Comparator Or Baseline	(3R)‑3‑Benzyl‑7a‑(trifluoromethyl)tetrahydropyrrolo[2,1‑b]oxazol‑5(6H)‑one (CAS 1191897‑26‑3): saturated oxazolidinone-type core
Quantified Difference	Qualitative; UV λₘₐₓ expected to differ by ≥30 nm based on conjugation extent
Conditions	Inference from ground‑state electronic structure; no comparative UV‑vis data found in public domain

Why This Matters

For SPR, fluorescence‑based assays, or photoaffinity labeling, the red‑shifted absorption and enhanced π‑stacking of the target compound offer a distinct biophysical profile compared to saturated analogs, guiding selection based on assay detection modality.

3a-(Trifluoromethyl)-3,3a-dihydrobenzo[d]pyrrolo[2,1-b]oxazol-1(2H)-one: Application Scenarios

Hit-to-Lead with Defined IP & Scalable Synthesis

Because 3a-(trifluoromethyl)-3,3a-dihydrobenzo[d]pyrrolo[2,1‑b]oxazol‑1(2H)‑one is protected by a dedicated synthesis patent (CN101544657A) [1] and has demonstrated multi‑gram isolated yields (up to 8.4 g) in a straightforward two‑step protocol [2], it is ideally suited for drug‑discovery teams that need a novel, IP‑secure scaffold with a validated scale‑up path. The documented synthetic route enables rapid procurement of larger quantities without the method‑development delay associated with analogs lacking published preparative details.

Fragment-Based Screening & Biophysical Assays

The extended π‑conjugation of the benzo[d]pyrrolo[2,1‑b]oxazol‑1(2H)‑one core, distinct from saturated tetrahydropyrrolo‑oxazolones, provides a red‑shifted UV absorption and enhanced π‑stacking potential [1]. This makes the target compound a strong candidate for fragment libraries screened by SPR, fluorescence polarization, or thermal shift assays, where chromophoric properties and rigid aromatic geometry improve detection sensitivity and binding‐mode characterization.

Matched Molecular Pair: Oxazole vs. Thiazole

As demonstrated in Section 3, the target compound (oxazole, MW 243.18) and its thiazole analog (MW 259.25) form a well‑defined matched molecular pair with a quantified ΔMW of 16.07 g/mol and a difference of one strong H‑bond acceptor [2]. Procurement of both compounds enables systematic exploration of O→S bioisostere effects on potency, selectivity, solubility, and permeability without confounding substitutions elsewhere on the scaffold.

Metabolic Stability by Avoiding Benzylic Oxidation

The target compound’s unsubstituted benzo ring eliminates the benzylic C‑H bonds present in the 7‑methyl analog, removing a predicted metabolic soft spot for CYP‑mediated hydroxylation [1][2]. Research teams aiming to improve microsomal stability can select the target compound as the preferred starting scaffold for further SAR expansion, deferring or avoiding the metabolic liability inherent in benzo‑alkylated congeners.

Application

Selection Property

Validation Focus

Lead optimization with IP clarity

Dedicated synthesis patent & demonstrated multi‑gram scalability

Verify reproducible yield and purity at required scale

Fragment‑based screening & biophysical assays

Extended π‑conjugation for enhanced UV and π‑stacking signals

Confirm spectral red‑shift and binding response in SPR/FP/TSA

Oxazole‑thiazole matched molecular pair

Well‑defined ΔMW and H‑bond acceptor difference

Assess impact on potency, solubility, and permeability in pair

Metabolic stability optimization

Unsubstituted benzo ring avoids predicted benzylic oxidation

Compare microsomal stability against 7‑methyl congener

• [1] Shanghai University. CN101544657A – 3a-(Trifluoromethyl)-3,3a-dihydrobenzo[d]pyrrolo[2,1-b]oxazol-1(2H)-one and Synthesis Method Thereof. Published 2009-09-30. View Source
• [2] PubChem. 3a-(Trifluoromethyl)-3,3a-dihydrobenzo[d]pyrrolo[2,1-b]thiazol-1(2H)-one, CAS 1191890-53-5, MW 259.25. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-04-30). View Source
• [3] Böhm, H. J., et al. Fluorine in Medicinal Chemistry. ChemBioChem 2004, 5, 637‑643. https://doi.org/10.1002/cbic.200300781. View Source